Cas no 165685-93-8 (3-(4-methyl-1,3-thiazol-5-yl)propanal)

• Product Name: 3-(4-methyl-1,3-thiazol-5-yl)propanal
• CAS No: 165685-93-8
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 110669
• PubChem ID: 9989458
• Update Time: 2025-04-18

3-(4-methyl-1,3-thiazol-5-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolepropanal, 4-methyl-
• 3-(4-methyl-1,3-thiazol-5-yl)propanal
• 5-THIAZOLEPROPANAL,4-METHYL-
• EN300-1853841
• 165685-93-8
• DTXSID50433687

• Inchi： 1S/C7H9NOS/c1-6-7(3-2-4-9)10-5-8-6/h4-5H,2-3H2,1H3
• InChI Key： FPAPHAYGCYZPAF-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CCC=O

Computed Properties

• Exact Mass: 155.04057
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles